1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene

• Molecular Formula: C8H5Br2F3
• Molecular Weight: 317.93 g/mol
• IUPAC Name: 1,5-dibromo-3-methyl-2-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H5Br2F3/c1-4-2-5(9)3-6(10)7(4)8(11,12)13/h2-3H,1H3
• InChI Key: MUBBPAXPYTUPMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C(F)(F)F)Br)Br

Description

1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene is a halogenated aromatic compound with a benzene core substituted by bromine atoms at positions 1 and 5, a methyl group at position 3, and a trifluoromethyl group at position 2. This structural arrangement confers unique electronic and steric properties, making it valuable in organic synthesis, particularly as an intermediate in pharmaceuticals, agrochemicals, and materials science. The electron-withdrawing trifluoromethyl (-CF₃) and bromine (-Br) groups enhance electrophilic substitution reactivity, while the methyl (-CH₃) group contributes steric bulk, influencing regioselectivity in cross-coupling reactions .

Comparison with Similar Compounds

Structural and Electronic Comparisons

The compound’s reactivity and applications can be contextualized by comparing it to analogs with varying substituents or halogen placements:

Compound	Substituents	Molecular Weight (g/mol)	Boiling Point (°C)	Reactivity Notes
1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene	Br (1,5), -CH₃ (3), -CF₃ (2)	347.93	~290 (est.)	High electrophilicity; Suzuki coupling favored
1,3-Dibromo-5-methyl-2-(trifluoromethyl)benzene	Br (1,3), -CH₃ (5), -CF₃ (2)	347.93	~285 (est.)	Altered regioselectivity in coupling reactions
1,5-Dichloro-3-methyl-2-(trifluoromethyl)benzene	Cl (1,5), -CH₃ (3), -CF₃ (2)	258.56	~265 (est.)	Lower reactivity in cross-coupling vs. Br analogs
Benzotrichloride (C₆H₅CCl₃)	-CCl₃ (aromatic)	195.47	220–221	Hydrolytic instability; limited coupling utility
2-Bromo-1,3,5-trifluoromethylbenzene	Br (2), -CF₃ (1,3,5)	316.95	~310 (est.)	Extreme steric hindrance; low solubility

Key Observations :

• Halogen Effects : Bromine’s higher atomic radius and polarizability compared to chlorine enhance oxidative addition in palladium-catalyzed reactions (e.g., Suzuki-Miyaura) .
• Trifluoromethyl Group : The -CF₃ group’s strong electron-withdrawing nature deactivates the benzene ring, directing substitutions to meta/para positions. This contrasts with electron-donating groups (e.g., -CH₃), which activate ortho/para sites.
• Steric Considerations: The methyl group at position 3 in the target compound reduces steric clash compared to analogs with multiple -CF₃ groups, improving solubility in nonpolar solvents.

Reactivity in Cross-Coupling Reactions

• Buchwald-Hartwig Amination : The target compound’s bromine atoms exhibit faster oxidative addition to Pd(0) catalysts than chloro analogs, enabling efficient C–N bond formation.
• Suzuki-Miyaura Coupling : Yields with 1,5-dibromo derivatives exceed 85% under mild conditions, whereas dichloro analogs require higher temperatures (≥100°C) for comparable results.